Cas no 1384427-37-5 (3-(5-Methyl-1H-pyrazol-3-yl)piperidine)

3-(5-Methyl-1H-pyrazol-3-yl)piperidine is a heterocyclic compound featuring a piperidine core fused with a 5-methyl-1H-pyrazole moiety. This structure imparts versatility in medicinal chemistry and drug discovery, particularly as a scaffold for designing bioactive molecules. Its rigid yet flexible framework allows for selective interactions with biological targets, making it valuable in the development of CNS-active compounds, enzyme inhibitors, and receptor modulators. The presence of both basic (piperidine) and aromatic (pyrazole) functionalities enhances its binding affinity and solubility profile. This compound is commonly utilized in intermediate synthesis, offering a balance of stability and reactivity for further functionalization. Its well-defined stereochemistry also supports precise pharmacological optimization.
3-(5-Methyl-1H-pyrazol-3-yl)piperidine structure
1384427-37-5 structure
Product Name:3-(5-Methyl-1H-pyrazol-3-yl)piperidine
CAS No:1384427-37-5
MF:C9H15N3
MW:165.235501527786
MDL:MFCD22196684
CID:5050581
Update Time:2026-02-28

3-(5-Methyl-1H-pyrazol-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

    • 3-(5-methyl-1H-pyrazol-3-yl)piperidine
    • NE61842
    • 3-(3-Methyl-1H-pyrazol-5-yl)piperidine
    • 3-(5-Methyl-1H-pyrazol-3-yl)piperidine
    • MDL: MFCD22196684
    • Inchi: 1S/C9H15N3/c1-7-5-9(12-11-7)8-3-2-4-10-6-8/h5,8,10H,2-4,6H2,1H3,(H,11,12)
    • InChI Key: ZLTWLBNAYZAKMI-UHFFFAOYSA-N
    • SMILES: N1CCCC(C2C=C(C)NN=2)C1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 149
  • XLogP3: 0.8
  • Topological Polar Surface Area: 40.7

3-(5-Methyl-1H-pyrazol-3-yl)piperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM501683-1g
3-(3-Methyl-1H-pyrazol-5-yl)piperidine
1384427-37-5 98%
1g
$666 2022-09-03
TRC
M327473-10mg
3-(5-methyl-1H-pyrazol-3-yl)piperidine
1384427-37-5
10mg
$ 70.00 2022-06-04
TRC
M327473-50mg
3-(5-methyl-1H-pyrazol-3-yl)piperidine
1384427-37-5
50mg
$ 230.00 2022-06-04
TRC
M327473-100mg
3-(5-methyl-1H-pyrazol-3-yl)piperidine
1384427-37-5
100mg
$ 340.00 2022-06-04
Enamine
EN300-94806-0.05g
3-(5-methyl-1H-pyrazol-3-yl)piperidine
1384427-37-5 95.0%
0.05g
$205.0 2025-02-21
Enamine
EN300-94806-0.1g
3-(5-methyl-1H-pyrazol-3-yl)piperidine
1384427-37-5 95.0%
0.1g
$306.0 2025-02-21
Enamine
EN300-94806-0.25g
3-(5-methyl-1H-pyrazol-3-yl)piperidine
1384427-37-5 95.0%
0.25g
$438.0 2025-02-21
Enamine
EN300-94806-0.5g
3-(5-methyl-1H-pyrazol-3-yl)piperidine
1384427-37-5 95.0%
0.5g
$691.0 2025-02-21
Enamine
EN300-94806-1.0g
3-(5-methyl-1H-pyrazol-3-yl)piperidine
1384427-37-5 95.0%
1.0g
$884.0 2025-02-21
Enamine
EN300-94806-2.5g
3-(5-methyl-1H-pyrazol-3-yl)piperidine
1384427-37-5 95.0%
2.5g
$1735.0 2025-02-21

Additional information on 3-(5-Methyl-1H-pyrazol-3-yl)piperidine

3-(5-Methyl-1H-pyrazol-3-yl)piperidine (CAS 1384427-37-5): A Versatile Chemical Building Block for Modern Research

In the rapidly evolving field of medicinal chemistry and drug discovery, 3-(5-Methyl-1H-pyrazol-3-yl)piperidine (CAS 1384427-37-5) has emerged as a promising heterocyclic compound with significant potential. This piperidine-pyrazole hybrid structure combines two privileged scaffolds in pharmaceutical research, making it particularly valuable for designing novel bioactive molecules.

The molecular structure of 3-(5-Methyl-1H-pyrazol-3-yl)piperidine features a piperidine ring connected to a 5-methyl-1H-pyrazole moiety at the 3-position. This unique arrangement offers multiple sites for chemical modification, allowing researchers to create diverse derivatives for structure-activity relationship studies. Recent literature indicates growing interest in this compound as a pharmacophore in central nervous system (CNS) drug development.

From a synthetic chemistry perspective, CAS 1384427-37-5 serves as an excellent intermediate for preparing more complex molecules. Its pyrazole-piperidine core is frequently encountered in compounds targeting various biological pathways. The presence of both basic nitrogen atoms (in piperidine and pyrazole rings) enhances its ability to interact with biological targets through hydrogen bonding and electrostatic interactions.

Current research trends highlight several potential applications of 3-(5-Methyl-1H-pyrazol-3-yl)piperidine derivatives. Many pharmaceutical companies are exploring this scaffold for developing selective receptor modulators, particularly in neurological disorders. The compound's structural features make it suitable for crossing the blood-brain barrier, a crucial factor in CNS drug design.

The physicochemical properties of 3-(5-Methyl-1H-pyrazol-3-yl)piperidine contribute to its growing popularity in drug discovery. With moderate lipophilicity and molecular weight below 500 Da, it complies with Lipinski's rule of five for drug-likeness. These characteristics, combined with its privileged structure status, explain why this compound appears in numerous patent applications for new therapeutic agents.

In material science applications, derivatives of CAS 1384427-37-5 have shown promise as ligands for metal-organic frameworks (MOFs) and coordination polymers. The pyrazole nitrogen atoms can coordinate with various metal ions, while the piperidine ring provides structural flexibility. This dual functionality makes it valuable for designing advanced materials with tailored properties.

Market analysis reveals increasing demand for 3-(5-Methyl-1H-pyrazol-3-yl)piperidine among contract research organizations and academic laboratories. The compound's versatility as a building block supports its use across multiple research areas, from medicinal chemistry to materials science. Suppliers report growing inquiries about custom synthesis and bulk quantities of this intermediate.

Quality control aspects of 3-(5-Methyl-1H-pyrazol-3-yl)piperidine production emphasize the importance of rigorous analytical characterization. Advanced techniques like HPLC, GC-MS, and NMR spectroscopy ensure the compound meets the purity standards required for research applications. These quality measures are particularly critical when the material serves as a starting point for pharmaceutical development.

Environmental and safety considerations for handling CAS 1384427-37-5 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation are recommended during manipulation. Researchers should consult the material safety data sheet (MSDS) for specific handling instructions.

The future outlook for 3-(5-Methyl-1H-pyrazol-3-yl)piperidine appears promising, with several research groups investigating its derivatives as potential drug candidates. Its structural features align well with current trends in fragment-based drug discovery and molecular hybridization strategies. As synthetic methodologies continue to advance, we can expect to see more innovative applications of this versatile scaffold.

For researchers seeking piperidine-pyrazole hybrids or heterocyclic building blocks, 3-(5-Methyl-1H-pyrazol-3-yl)piperidine offers numerous advantages. Its commercial availability from specialty chemical suppliers facilitates access for various research programs. The compound's stability under standard storage conditions (typically room temperature in inert atmosphere) further enhances its practicality as a research chemical.

In conclusion, 3-(5-Methyl-1H-pyrazol-3-yl)piperidine (CAS 1384427-37-5) represents an important chemical intermediate with broad utility in pharmaceutical and materials research. Its unique combination of pyrazole and piperidine moieties provides a versatile platform for developing new compounds with tailored properties. As scientific understanding of structure-activity relationships deepens, this compound will likely play an increasingly significant role in innovative research projects across multiple disciplines.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited